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Compound of Interest

Compound Name: AX15910

Cat. No.: B1192214 Get Quote

Understanding the chemical nature of AX15910 is the prerequisite for successful formulation.

[1]

Property Specification Technical Implication

Chemical Formula C₃₂H₃₈N₆O₃
High carbon count indicates

significant lipophilicity.[1]

Molecular Weight 554.7 g/mol

Large molecule; diffusion rates

in viscous media (e.g.,

Matrigel) may be slower.[1]

Target Profile Dual ERK5 / BRD4

Critical Insight: Loss of

compound integrity

(degradation) may differentially

affect binding affinity for ERK5

vs. BRD4, leading to confusing

phenotypic data.[1]

Physical State Solid / Powder
Hygroscopic potential; store

with desiccant.[1]

Primary Solvent DMSO / DMF

Highly soluble in polar aprotic

solvents; poorly soluble in

water.[1]
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Field-Proven Insight: Research indicates that the phenotypic effects of AX15910 (e.g., anti-

inflammatory activity in E-selectin assays) are often driven by its BRD4 (off-target) activity

rather than ERK5 inhibition.[1] Therefore, solubility "crash-out" during dilution is catastrophic,

as it lowers the effective concentration below the threshold required for BRD4 engagement,

which is typically higher than that for ERK5.[1]

Part 2: Solubility Profiling & Optimization
Solvent Selection Strategy
Do not attempt to dissolve AX15910 directly in aqueous buffers (PBS, media).[1] It will

precipitate immediately.

DMSO (Dimethyl Sulfoxide): The gold standard for AX15910 stock solutions.[1]

Max Solubility: Typically ~10–50 mM.[1]

Protocol: Vortex vigorously.[1] If particulates remain, warm to 37°C for 5 minutes.

DMF (Dimethylformamide): An alternative if DMSO toxicity is a concern for specific sensitive

cell lines, though generally less preferred due to higher cytotoxicity.[1]

Ethanol: Not recommended for high-concentration stocks (>10 mM) due to evaporation risks

and lower solubility limits compared to DMSO.[1]

Step-by-Step Stock Preparation Protocol
Step 1: Weigh AX15910 powder in a static-free environment.

Step 2: Calculate DMSO volume for a 10 mM master stock.

Formula: Volume (mL) = [Mass (mg) / MW (554.7)] / Concentration (M)[1]

Example: For 1 mg of AX15910, add 180.3 µL of DMSO to achieve 10 mM.[1]

Step 3: Vortex for 30 seconds. Inspect visually against a dark background.[1] The solution

must be crystal-clear.
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Step 4: Aliquot immediately into light-protective (amber) tubes to avoid repeated freeze-thaw

cycles.

Aqueous Dilution & The "Crash-Out" Risk
When diluting into cell culture media:

Intermediate Dilution: Do not jump from 10 mM stock to 1 µM media directly if possible.

Create a 100x intermediate in media or PBS only if immediate use is intended.

Sequential Addition: Add the DMSO stock to the media while vortexing the media (dynamic

addition) to prevent local high-concentration pockets that trigger precipitation.[1]

Limit: Keep final DMSO concentration <0.5% (v/v) to avoid solvent toxicity masking the

compound's effect.[1]

Part 3: Stability Assessment Protocols
Stability is not just about chemical degradation; it is about functional integrity.[1]

Storage Conditions
State Temperature Shelf Life Notes

Solid Powder -20°C 2 Years
Keep desiccated.[1]

Protect from light.[1]

DMSO Stock -80°C 6 Months Best Practice.

DMSO Stock -20°C 1 Month
Acceptable for active

use.[1]

In Media (37°C) 37°C < 24 Hours

Hydrolysis/precipitatio

n risk increases

rapidly.[1]

Freeze-Thaw Stability Test
AX15910 in DMSO is relatively stable, but repeated temperature shifts can induce micro-

precipitation.[1]
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Rule: Max 3 freeze-thaw cycles.

Validation: Before every assay, spin the thawed aliquot at 10,000 x g for 5 minutes. If a pellet

forms, the concentration is no longer accurate.[1] Discard.

Chemical Stability (HPLC Verification)
If you observe a loss of potency, validate the stock purity using the following HPLC parameters

(generic reverse-phase method):

Column: C18 (e.g., Agilent Zorbax or Phenomenex Kinetex).[1]

Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm.[1]

Acceptance: Purity >95%.

Part 4: Experimental Workflow Visualization
The following diagram outlines the critical decision pathways for handling AX15910, ensuring

that solubility issues do not compromise biological data.
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Caption: Workflow for AX15910 stock preparation and quality control to prevent precipitation

artifacts.

Part 5: Troubleshooting & Best Practices
Scenario 1: "My IC50 curve is shifting to the right (less potent)."

Cause: Likely precipitation in the stock tube or degradation due to moisture ingress (DMSO

is hygroscopic).[1]

Fix: Prepare fresh stock from powder. Ensure the DMSO used is anhydrous (stored with

molecular sieves).[1]

Scenario 2: "I see toxicity in control wells."

Cause: DMSO concentration >0.5% or "crash out" crystals physically damaging cells.[1]

Fix: Perform a "vehicle only" control at the highest DMSO % used. If crystals are visible

under the microscope (40x), lower the working concentration.[1]

Scenario 3: "In vivo results are inconsistent."

Cause: AX15910 has poor water solubility.[1] Simple injection of DMSO stock into mice

causes immediate precipitation at the injection site.[1]

Fix: Use a formulation vehicle. Recommended starting point: 5% DMSO + 40% PEG300 +

5% Tween 80 + 50% Saline.[1]
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Context: Physicochemical properties (MW, Formula) and commercial availability.[1]

BioCat GmbH.AX15910 Technical Specifications.[1][3]

Context: Verification of synonyms (AX-15910) and inhibitor class.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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